Cas no 2365390-84-5 (trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 2365390-84-5
• MF: C₆H₉ClF₃NO₂
• MW: 219.589371442795
• MDL: MFCD32067009
• CID: 4771199
• Update Time: 2026-02-26

trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride
• SB35849

• MDL： MFCD32067009
• Inchi： 1S/C6H8F3NO2.ClH/c7-6(8,9)4-3(5(11)12)1-2-10-4;/h3-4,10H,1-2H2,(H,11,12);1H/t3-,4-;/m1./s1
• InChI Key： ZYYSHVXTAQDVFC-VKKIDBQXSA-N
• SMILES： Cl.FC([C@H]1[C@H](C(=O)O)CCN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Topological Polar Surface Area: 49.3

Additional information on trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride

Comprehensive Overview of trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2365390-84-5)

trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2365390-84-5) is a specialized fluorinated pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its trifluoromethyl group and carboxylic acid functionality, has garnered attention due to its unique structural features and potential in drug discovery. The hydrochloride salt form enhances its solubility, making it particularly useful in biological studies.

The growing interest in fluorinated compounds like trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride stems from their ability to improve the metabolic stability and bioavailability of drug candidates. Researchers frequently search for "fluorinated pyrrolidine derivatives" and "trifluoromethyl group applications" to explore their roles in medicinal chemistry. This compound's chiral centers also make it valuable for asymmetric synthesis, addressing the rising demand for enantioselective methodologies in modern organic chemistry.

In pharmaceutical applications, trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride serves as a key intermediate for developing protease inhibitors and neurological agents. Its structural motif is often found in molecules targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. The inclusion of the trifluoromethyl group is particularly noteworthy, as it can enhance binding affinity and modulate pharmacokinetic properties, making it a frequent subject of queries like "how does trifluoromethyl improve drug properties?"

The synthesis of trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride typically involves multi-step organic reactions, including stereoselective reductions and carboxylation processes. Recent advancements in flow chemistry and catalytic methods have optimized its production, aligning with the industry's shift toward sustainable and efficient synthetic routes. Searches for "green synthesis of fluorinated pyrrolidines" reflect this trend, highlighting the compound's relevance in contemporary research.

From a commercial perspective, trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride is supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as purity requirements and scale of production. Companies often seek "high-purity fluorinated building blocks" or "custom synthesis of pyrrolidine derivatives" to meet their project needs, underscoring the compound's niche market importance.

Analytical characterization of trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride employs techniques like NMR spectroscopy, HPLC, and mass spectrometry to confirm its structural integrity and enantiomeric purity. Researchers frequently inquire about "analytical methods for fluorinated compounds" to ensure accurate quality control, especially given the stringent standards of drug development pipelines.

In summary, trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2365390-84-5) represents a versatile and valuable compound in modern chemistry. Its applications span from medicinal chemistry to material science, driven by the unique properties of its trifluoromethyl group and pyrrolidine scaffold. As interest in fluorinated bioactive molecules continues to rise, this compound remains a focal point for innovation and discovery.